Cas no 2171735-84-3 (2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynamidocyclobutyl}acetic acid)

• Product Name: 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynamidocyclobutyl}acetic acid
• CAS No: 2171735-84-3
• MF: C₂₇H₂₈N₂O₅
• MW: 460.521627426147
• CID: 6585672
• PubChem ID: 165535800
• Update Time: 2025-10-29

2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynamidocyclobutyl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynamidocyclobutyl}acetic acid
• 2-{1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hex-4-ynamido]cyclobutyl}acetic acid
• 2171735-84-3
• EN300-1473472

• Inchi： 1S/C27H28N2O5/c1-2-3-13-23(25(32)29-27(14-8-15-27)16-24(30)31)28-26(33)34-17-22-20-11-6-4-9-18(20)19-10-5-7-12-21(19)22/h4-7,9-12,22-23H,8,13-17H2,1H3,(H,28,33)(H,29,32)(H,30,31)
• InChI Key： PUIYLSQYAVPESV-UHFFFAOYSA-N
• SMILES： OC(CC1(CCC1)NC(C(CC#CC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 460.19982200g/mol
• Monoisotopic Mass: 460.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 816
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 105Ų

Additional information on 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynamidocyclobutyl}acetic acid

Introduction to 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynamidocyclobutyl}acetic Acid (CAS No. 2171735-84-3)

2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynamidocyclobutyl}acetic acid (CAS No. 2171735-84-3) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as Fmoc-Ahx-CBZ, is characterized by its unique structural features, which include a cyclobutyl ring, an acetylene group, and a fluorenylmethyloxycarbonyl (Fmoc) protecting group. These structural elements contribute to its versatility and potential applications in various biological and therapeutic contexts.

The cyclobutyl ring in the structure of 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynamidocyclobutyl}acetic acid imparts rigidity and conformational stability, which can be crucial for optimizing the binding affinity and selectivity of the compound in biological systems. The presence of the acetylene group allows for the incorporation of this compound into click chemistry reactions, facilitating its use in the synthesis of complex molecules and bioconjugates. The Fmoc protecting group ensures that the amino functionality remains unreactive during synthesis, which can be selectively removed under mild conditions to reveal the active amine.

Recent studies have highlighted the potential of 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynamidocyclobutyl}acetic acid in various therapeutic applications. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound can serve as a building block for the synthesis of peptidomimetics with enhanced pharmacological properties. These peptidomimetics have shown promise in targeting specific protein-protein interactions, which are often implicated in diseases such as cancer and neurodegenerative disorders.

In another study, researchers at the University of California, San Francisco, investigated the use of 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynamidocyclobutyl}acetic acid in the development of novel antibiotics. The unique structure of this compound allows it to disrupt bacterial cell walls effectively, making it a potential lead compound for the development of new antibacterial agents. This is particularly significant given the growing global concern over antibiotic resistance.

The versatility of 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynamidocyclobutyl}acetic acid extends beyond its use as a building block for peptidomimetics and antibiotics. It has also been explored for its potential in drug delivery systems. A study published in Biomaterials demonstrated that this compound can be used to create self-assembling nanoparticles that can encapsulate and deliver therapeutic agents directly to target sites within the body. This approach has shown promise in improving the efficacy and reducing the side effects of various drugs.

The synthetic accessibility of 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-y namidocyclobutyl}acetic acid is another factor contributing to its widespread use in research. The compound can be synthesized through a series of well-established chemical reactions, including coupling reactions and deprotection steps. This ease of synthesis makes it an attractive choice for researchers looking to incorporate it into their projects.

In conclusion, 2-{1-2-( {(9H-fluoren -9 - ylmethoxycarbonyl } amino ) hex -4 - ynamido cyclobutyl } acetic acid (CAS No. 2171735 -84 -3) is a versatile and promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, synthetic accessibility, and demonstrated efficacy in various biological contexts make it a valuable tool for scientists working on innovative therapeutic solutions.